3-bromo-2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyridine

Catalog No.
S6717997
CAS No.
1903279-09-3
M.F
C16H13BrClFN2O2
M. Wt
399.64 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-bromo-2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin...

CAS Number

1903279-09-3

Product Name

3-bromo-2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyridine

IUPAC Name

[3-(3-bromopyridin-2-yl)oxypyrrolidin-1-yl]-(2-chloro-6-fluorophenyl)methanone

Molecular Formula

C16H13BrClFN2O2

Molecular Weight

399.64 g/mol

InChI

InChI=1S/C16H13BrClFN2O2/c17-11-3-2-7-20-15(11)23-10-6-8-21(9-10)16(22)14-12(18)4-1-5-13(14)19/h1-5,7,10H,6,8-9H2

InChI Key

NXYFAULVKDERIK-UHFFFAOYSA-N

SMILES

C1CN(CC1OC2=C(C=CC=N2)Br)C(=O)C3=C(C=CC=C3Cl)F

Canonical SMILES

C1CN(CC1OC2=C(C=CC=N2)Br)C(=O)C3=C(C=CC=C3Cl)F

The exact mass of the compound 3-bromo-2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyridine is 397.98330 g/mol and the complexity rating of the compound is 431. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

3-bromo-2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyridine is a complex organic compound characterized by its unique molecular structure, which includes a pyridine ring substituted with various functional groups. The compound features a bromine atom, a pyrrolidine moiety, and a chloro-fluorobenzoyl group. This combination of substituents suggests potential for diverse chemical reactivity and biological activity, making it an interesting subject for scientific research.

  • Bromo-substituted compounds can react exothermically with some reducing agents.
  • Aromatic amines (derived from the benzoyl group under certain conditions) can be harmful upon inhalation or ingestion [].

The chemical reactivity of 3-bromo-2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyridine can be attributed to its functional groups. Key types of reactions include:

  • Nucleophilic Substitution: The bromine atom can be replaced by nucleophiles such as amines or hydroxides.
  • Oxidation and Reduction: The compound may undergo oxidation at the pyrrolidine ring or reduction to form various derivatives.
  • Esterification: The hydroxyl group can react with carboxylic acids to form esters.

Research indicates that compounds similar to 3-bromo-2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyridine exhibit significant biological activities, including:

  • Anticancer Properties: Some derivatives have shown potential in inhibiting tumor growth.
  • Antimicrobial Activity: The compound may possess properties that inhibit bacterial growth.
  • Enzyme Inhibition: It could interact with specific enzymes, affecting biochemical pathways relevant to disease mechanisms.

The synthesis of 3-bromo-2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyridine typically involves several key steps:

  • Formation of the Pyrrolidine Intermediate: This can be achieved through the reaction of pyrrolidine with appropriate halogenated compounds.
  • Bromination: The introduction of the bromine atom can be performed using brominating agents under controlled conditions.
  • Coupling Reaction: The final product is formed through a coupling reaction between the pyrrolidine derivative and the chloro-fluorobenzoyl component, often facilitated by coupling reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).

3-bromo-2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyridine has several potential applications:

  • Pharmaceutical Development: Its unique structure may lead to new drug candidates targeting various diseases.
  • Chemical Research: It serves as an intermediate in synthesizing more complex organic molecules.
  • Biological Studies: Useful in studying enzyme interactions and protein-ligand binding mechanisms.

Interaction studies involving 3-bromo-2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyridine focus on its ability to bind to biological targets, such as enzymes or receptors. These studies often employ techniques such as:

  • Molecular Docking: To predict how the compound interacts with specific protein targets.
  • Binding Affinity Assays: To measure the strength of interaction between the compound and its biological targets.

Such studies are crucial for understanding its mechanism of action and potential therapeutic applications.

Several compounds share structural similarities with 3-bromo-2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyridine. Here are some notable examples:

Compound NameKey FeaturesUnique Aspects
3-Bromo-2-chlorobenzoyl chlorideContains bromine and chlorine on a benzene ringLacks fluorine, affecting reactivity
4-Chloro-N-(2-chloro-6-fluorobenzyl)-N-[2-oxo-2-(pyrrolidin-1-yl)ethyl]benzenesulfonamideFeatures sulfonamide group and multiple halogen substitutionsDifferent functional groups lead to distinct biological activity
3-Bromo-6-fluorobenzoyl chlorideSimilar halogenated structureLacks chlorine on the second position of the benzene ring

These compounds highlight the unique characteristics of 3-bromo-2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyridine, particularly its combination of halogens and functional groups, which may confer distinct properties and activities compared to its analogs .

XLogP3

3.9

Hydrogen Bond Acceptor Count

4

Exact Mass

397.98330 g/mol

Monoisotopic Mass

397.98330 g/mol

Heavy Atom Count

23

Explore Compound Types